Cas no 76-89-1 (Methyl benzilate)

Methyl benzilate Properties

Names and Identifiers

• Methyl 2-hydroxy-2,2-diphenylacetate
• Methyl benzilate
• 2-Hydroxy-2,2-diphenylacetic acid methyl ester
• methylbenzilate
• Methyl diphenylglycolate
• Benzilic Acid Methyl Ester
• Benzilic acid, methyl ester
• Benzeneacetic acid, .alpha.-hydroxy-.alpha.-phenyl-, methyl ester
• 692D4TH3BM
• LJFIHTFNTGQZJL-UHFFFAOYSA-N
• hydroxy-diphenyl-acetic acid methyl ester
• methyl 2-hydroxy-2,2-di(phenyl)acetate
• Methyl benzillate
• Diphenylglycolic Acid Methyl Ester
• Methyl benzilate, 99%
• EC 2
• UNII-692D4TH3BM
• Methyl hydroxy(diphenyl)acetate #
• EINECS 200-991-1
• AS-44371
• W-109269
• NSC-624
• MFCD00004446
• Benzeneacetic acid, alpha-hydroxy-alpha-phenyl-, methyl ester
• AKOS000295904
• NSC57672
• Methyl .alpha.-hydroxydiphenylacetate
• NSC-57672
• ETHYL6-TERT-BUTYL-2-METHYLNICOTINATE
• .alpha.-Hydroxydiphenylacetic acid, methyl ester
• B1323
• InChI=1/C15H14O3/c1-18-14(16)15(17,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,17H,1H3
• SCHEMBL1870824
• NSC624
• NSC 57672
• DTXSID5058804
• 76-89-1
• LJFIHTFNTGQZJL-UHFFFAOYSA-
• Methyl hydroxy(diphenyl)acetate
• STL061091
• Methyl hydroxydiphenylacetate
• Methyl .alpha.-phenylmandelate
• EC 200-991-1
• FT-0622675
• Methyl-2-hydroxy-2,2-diphenyl-acetate
• NS00006580
• A11605
• +Expand

• MDL： MFCD00004446
• InChIKey： LJFIHTFNTGQZJL-UHFFFAOYSA-N
• Inchi： 1S/C15H14O3/c1-18-14(16)15(17,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,17H,1H3
• SMILES： O([H])C(C(=O)OC([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2121492

Computed Properties

• Exact Mass: 242.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.094294
• Heavy Atom Count: 18
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.09550
• PSA: 46.53000
• Merck: 14,1080
• Refractive Index: 1.5570 (estimate)
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• Boiling Point: 187 ºC (13 mmHg)
• Melting Point: 73-76 ºC
• Flash Point: 187°C/13mm
• Color/Form: White crystals
• Solubility: Soluble in ethanol \ ether, insoluble in water
• Density: 1.1515 (rough estimate)

Methyl benzilate Security Information

• Safety Instruction： S22; S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R22: harmful if swallowed.
• TSCA：Yes

Methyl benzilate Customs Data

• HS CODE：2918199010
• Customs Data：

  China Customs Code:

  2918199010

  Overview:

  2918199010. Methyl diphenyl alcohol [including its anhydride,Acyl halide,Peroxides and peroxyacids and their derivatives]. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies). Minimum tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  2.Import licenses for dual-use items and technologies
  3.Export licenses for dual-use items and technologies

  Summary:

  2918199010. VAT:17.0%. Tax rebate rate:9.0%. Supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies). MFN tariff:6.5%. General tariff:30.0%